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Compound of Interest

Compound Name: Acetic Anhydride

Cat. No.: B6355015 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on safely managing the exothermic hydrolysis of acetic anhydride.

Frequently Asked Questions (FAQs)
Q1: What occurs during the reaction of acetic anhydride with water?

When acetic anhydride ((CH₃CO)₂O) is mixed with water (H₂O), it undergoes a vigorous

exothermic hydrolysis reaction.[1][2] The chemical bond in the anhydride is broken by the water

molecule, resulting in the formation of two molecules of acetic acid (CH₃COOH). The reaction

is:

(CH₃CO)₂O + H₂O → 2 CH₃COOH

This reaction releases a significant amount of heat and can be violent if not properly controlled,

especially in the presence of mineral acids.[3]

Q2: What factors influence the speed of the reaction?

The rate of hydrolysis is influenced by several factors:

Temperature: The reaction rate increases significantly with higher temperatures.[4]

Concentration: In the presence of a large excess of water, the reaction can be considered a

pseudo-first-order reaction with respect to the acetic anhydride.[5][6]
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Catalysis: The reaction is catalyzed by acids.[7] The acetic acid produced during the

hydrolysis can itself catalyze the reaction, a phenomenon known as autocatalysis.[8] While

the uncatalyzed reaction with pure water can be slow, the presence of a catalyst accelerates

it, making it suitable for applications like thermometric titrations.[9]

Q3: How much heat is generated during this reaction?

The hydrolysis of acetic anhydride is a highly exothermic process. The enthalpy of reaction

(ΔH) varies slightly based on experimental conditions, but is consistently reported to be

significantly negative. The mixing process itself can also have a thermal effect; studies have

shown the heat of mixing to be endothermic, slightly offsetting the overall heat released.[10]

Table 1: Thermochemical Data for Acetic Anhydride Hydrolysis

Parameter Reported Value (kJ/mol) Source

Enthalpy of Reaction (ΔrH°) -56.6 ± 4.0 [11]

Enthalpy of Reaction (ΔrH°) -58.6 ± 0.4 [11]

Enthalpy of Reaction -63 ± 3.0 [1][10]

Heat of Mixing (Endothermic) +8.8 ± 2.1 [10]

Q4: What are the primary safety hazards associated with acetic anhydride and water?

The primary hazards are:

High Reactivity: Acetic anhydride reacts violently, and sometimes with a delay, with water.

[12] This can lead to a rapid increase in temperature and pressure (runaway reaction).

Corrosivity: It is a corrosive substance that can cause severe skin burns and eye damage.

[12]

Flammability: Acetic anhydride is a combustible liquid with a flash point of 49°C.[12] The

reaction's heat can potentially ignite the vapors if the temperature is not controlled.

Inhalation Hazard: Vapors are irritating to the respiratory tract.[3]
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Always handle acetic anhydride in a well-ventilated fume hood while wearing appropriate

Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and

a lab coat.[13]

Troubleshooting Guide
Q5: My reaction temperature is rising uncontrollably. What should I do?

A rapid, uncontrolled temperature increase indicates a runaway reaction. Immediate action is

required to prevent pressure buildup and potential reactor failure. Follow the emergency

workflow below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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